Cas no 337920-79-3 (5-(6-chloropyridin-3-yl)-3-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazole)

• Product Name: 5-(6-chloropyridin-3-yl)-3-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazole
• CAS No: 337920-79-3
• MF: C₁₄H₇ClF₃N₃O
• MW: 325.673092126846
• CID: 5165637
• Update Time: 2026-03-04

5-(6-chloropyridin-3-yl)-3-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(6-chloropyridin-3-yl)-3-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazole

• Inchi： 1S/C14H7ClF3N3O/c15-11-6-3-9(7-19-11)13-20-12(21-22-13)8-1-4-10(5-2-8)14(16,17)18/h1-7H
• InChI Key： MQZOVTJIHCZHAC-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C2ON=C(C3=CC=C(C(F)(F)F)C=C3)N=2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(6-chloropyridin-3-yl)-3-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazole

5-(6-Chloropyridin-3-yl)-3-(4-(trifluoromethyl)phenyl)-1,2,4-Oxadiazole: A Comprehensive Overview

The compound 5-(6-chloropyridin-3-yl)-3-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazole, identified by the CAS number 337920-79-3, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of 1,2,4-oxadiazoles, which are heterocyclic compounds known for their versatile chemical properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound incorporates a 6-chloropyridin-3-yl group and a 4-trifluoromethylphenyl group, which contribute to its unique chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a promising candidate in the development of novel agrochemicals. The presence of the chloropyridine moiety enhances its ability to interact with specific biological targets, making it an effective ingredient in pest control agents. Additionally, the trifluoromethylphenyl group imparts stability and selectivity to the molecule, reducing its potential toxicity to non-target organisms. These properties make it a valuable asset in sustainable agriculture practices.

In the pharmaceutical industry, this compound has shown potential as a lead molecule for drug discovery. Its structural features allow for modulation of pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers have explored its ability to inhibit key enzymes involved in various disease pathways, including cancer and inflammatory disorders. The integration of this compound into drug design strategies has opened new avenues for developing therapeutics with improved efficacy and reduced side effects.

The synthesis of 5-(6-chloropyridin-3-yl)-3-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazole involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The reaction sequence typically includes nucleophilic substitution, condensation reactions, and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with green chemistry principles.

In terms of environmental impact, studies have demonstrated that this compound exhibits low persistence in soil and water systems due to its susceptibility to microbial degradation. This characteristic is crucial for minimizing ecological risks associated with its use in agricultural applications. Regulatory agencies have recognized its safety profile through rigorous testing protocols, ensuring its responsible use in various industries.

The future outlook for this compound is bright, with ongoing research focusing on expanding its applications in biotechnology and materials science. Its unique combination of chemical properties makes it a versatile building block for designing advanced materials with tailored functionalities. As technological advancements continue to redefine these fields, the role of this compound is expected to grow significantly.

In conclusion, 5-(6-chloropyridin-3-yl)-3-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazole, CAS number 337920-79-3, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across industries underscore its importance as a key molecule in contemporary scientific research. As new discoveries emerge, this compound will undoubtedly continue to play a pivotal role in shaping innovative solutions for global challenges.